3,5-Pyrazolidinedione, 1-(4-pyridinyl)-

• CAS No.: 820238-79-7
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 1-pyridin-4-ylpyrazolidine-3,5-dione
• InChI: InChI=1S/C8H7N3O2/c12-7-5-8(13)11(10-7)6-1-3-9-4-2-6/h1-4H,5H2,(H,10,12)
• InChI Key: MUQVSELJJWXTJK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NN(C1=O)C2=CC=NC=C2

Description

3,5-Pyrazolidinedione, 1-(4-pyridinyl)- is a heterocyclic compound that has garnered significant interest due to its unique chemical structure and potential applications in various fields. This compound is characterized by a pyrazolidinedione core with a pyridinyl substituent at the 1-position, making it a valuable scaffold for the development of pharmaceuticals and other bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,5-pyrazolidinedione derivatives typically involves the cyclization of ethoxycarbonylacetohydrazide using sodium methoxide . The condensation of the resulting compound with aliphatic or aromatic carbonyl derivatives yields 4-alkylidene (arylidene)- or (aralkylidene)-3,5-pyrazolidinediones . Additionally, 4-arylazo-3,5-pyrazolidinedione derivatives can be prepared by coupling aryl diazonium salts with 3,5-pyrazolidinedione or by cyclization of arylazomalonic acid hydrazide using acetic acid .

Industrial Production Methods: Industrial production methods for 3,5-pyrazolidinedione derivatives often focus on optimizing reaction conditions to maximize yield and minimize by-products. Green synthetic approaches, such as the use of catalytic and multicomponent reactions in aqueous media, have been developed to produce pyrazole compounds efficiently . These methods emphasize atom economy, limited waste production, and environmentally acceptable reagents and solvents .

Chemical Reactions Analysis

Types of Reactions: 3,5-Pyrazolidinedione, 1-(4-pyridinyl)- undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, the oxidation of 4-alkylidene (arylidene)-1-phenyl-3,5-pyrazolidinediones using alkaline hydrogen peroxide yields 5-phenyl-1-oxa-5,6-diazaspiro [2.4]heptane-4,7-dione derivatives . Reduction of 4-benzylidene derivatives produces the corresponding benzyl derivatives .

Common Reagents and Conditions: Common reagents used in the reactions of 3,5-pyrazolidinedione derivatives include sodium methoxide, acetic acid, hydrogen peroxide, and aryl diazonium salts . Reaction conditions often involve refluxing in solvents such as dioxane or glacial acetic acid .

Major Products: Major products formed from the reactions of 3,5-pyrazolidinedione derivatives include 4-alkylidene (arylidene)-3,5-pyrazolidinediones, 4-arylazo-3,5-pyrazolidinediones, and 5-phenyl-1-oxa-5,6-diazaspiro [2.4]heptane-4,7-dione derivatives .

Scientific Research Applications

3,5-Pyrazolidinedione, 1-(4-pyridinyl)- has a wide range of scientific research applications. In chemistry, it serves as a valuable scaffold for the synthesis of bioactive molecules . In biology and medicine, derivatives of this compound have been explored for their anti-inflammatory, antimicrobial, and anticancer properties . Additionally, 3,5-pyrazolidinedione derivatives have found applications in veterinary medicine and as color formers in color photography .

Mechanism of Action

The mechanism of action of 3,5-pyrazolidinedione, 1-(4-pyridinyl)- involves its interaction with specific molecular targets and pathways. For instance, phenylbutazone, a derivative of 3,5-pyrazolidinedione, exerts its anti-inflammatory effects by inhibiting the enzyme cyclooxygenase, thereby reducing the production of prostaglandins . The exact molecular targets and pathways for other derivatives may vary depending on their specific chemical structure and intended application.

Comparison with Similar Compounds

3,5-Pyrazolidinedione, 1-(4-pyridinyl)- can be compared with other similar compounds, such as 1-phenyl-3,5-pyrazolidinedione and 4-alkylidene (arylidene)-3,5-pyrazolidinediones . These compounds share a common pyrazolidinedione core but differ in their substituents, which can significantly impact their chemical reactivity and biological activity. The presence of the pyridinyl group in 3,5-pyrazolidinedione, 1-(4-pyridinyl)- imparts unique properties that distinguish it from other derivatives.

Similar Compounds

• 1-Phenyl-3,5-pyrazolidinedione
• 4-Alkylidene (arylidene)-3,5-pyrazolidinediones
• 4-Arylazo-3,5-pyrazolidinediones